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Compound of Interest

Compound Name: Brevianamide M

Cat. No.: B15568577 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Brevianamide M is a fungal metabolite belonging to the diverse family of indole alkaloids.

Isolated from the marine algicolous fungus Aspergillus versicolor, this compound has garnered

interest within the scientific community for its notable antimicrobial properties. This technical

guide provides a comprehensive overview of the physical, chemical, and known biological

characteristics of Brevianamide M, with a focus on presenting quantitative data, detailed

experimental protocols, and a conceptual understanding of its potential mechanisms of action.

Physicochemical Properties
The fundamental physical and chemical properties of Brevianamide M are summarized in the

tables below, providing a clear reference for researchers. This data has been compiled from the

primary literature describing its isolation and characterization.

Table 1: General and Physical Properties of
Brevianamide M
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Property Value Reference

CAS Number 1174538-69-2 [1]

Appearance Yellowish solid [1]

Melting Point 225-227 °C [1]

Table 2: Chemical and Spectroscopic Properties of
Brevianamide M

Property Value Reference

Molecular Formula C₁₈H₁₅N₃O₃ [1]

Molecular Weight 321.33 g/mol [1]

HR-ESI-MS
m/z 322.1186 [M+H]⁺ (calcd.

for C₁₈H₁₆N₃O₃, 322.1192)

UV (MeOH) λₘₐₓ (log ε)
226 (4.43), 275 (3.91), 333

(3.68) nm

IR (KBr) νₘₐₓ 3380, 1680, 1605, 1450 cm⁻¹

Table 3: ¹H NMR Spectroscopic Data for Brevianamide M
(500 MHz, DMSO-d₆)
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Position δ ppm Multiplicity J (Hz)

1-NH 11.18 s

4-H 7.98 d 7.8

5-H 7.18 t 7.8

6-H 7.08 t 7.8

7-H 7.42 d 7.8

9-H 8.25 s

11-H 7.85 s

1'-NH 10.85 br s

2'-H 7.35 d 8.5

3'-H 6.88 d 8.5

OCH₃ 3.85 s

Data extracted from Miao et al., 2012

Table 4: ¹³C NMR Spectroscopic Data for Brevianamide
M (125 MHz, DMSO-d₆)
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Position δ ppm

2 162.5

3 118.9

3a 136.2

4 120.5

5 121.3

6 119.5

7 112.1

7a 125.8

9 145.1

10 115.2

11 128.7

1' 154.3

2' 115.9

3' 114.8

OCH₃ 55.6

Data extracted from Miao et al., 2012

Experimental Protocols
The following sections detail the methodologies employed in the isolation, characterization, and

biological evaluation of Brevianamide M, as described in the scientific literature.

Isolation and Purification of Brevianamide M
The isolation of Brevianamide M from the fungus Aspergillus versicolor is a multi-step process

involving fermentation, extraction, and chromatographic separation. The general workflow is

depicted in the diagram below.
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Fermentation

Extraction

Purification

Fungal Strain (Aspergillus versicolor)

Liquid Culture Medium

Inoculation

Incubation (Static Culture)

Fungal Mycelia & Culture Broth

Ethyl Acetate Extraction

Crude Extract

Silica Gel Column Chromatography

Sephadex LH-20 Column Chromatography

Preparative HPLC

Pure Brevianamide M
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Potential Mechanisms of Action

Brevianamide M (Alkaloid)

Bacterial Cell

Interaction

Disruption of Cell Membrane Integrity Inhibition of Nucleic Acid Synthesis Inhibition of Protein Synthesis Inhibition of Bacterial Enzymes

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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